2-Fluorobiphenyl-4-carboxylic acid

• IUPAC Name: 3-fluoro-4-phenylbenzoic acid
• InChI: InChI=1S/C13H9FO2/c14-12-8-10(13(15)16)6-7-11(12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key: PFKITESTTSWHMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C13H9FO2
• Molecular Weight: 216.21 g/mol
• CAS RN: 137045-30-8

Description

2-Fluorobiphenyl-4-carboxylic acid (FBPCA) is a small molecule compound that has been studied extensively in the scientific community due to its wide range of potential applications. FBPCA is a versatile compound with a range of properties that make it suitable for use in a variety of research and laboratory experiments.

Scientific Research Applications

Biodegradation Studies

• Degradation by Bacteria: Pseudomonas pseudoalcaligenes KF707 can degrade 2-Fluorobiphenyl-4-carboxylic acid, using it as a carbon and energy source. The study demonstrates that fluorinated biphenyls like this compound are degraded via the classical Bph pathway to fluorobenzoate (Murphy, Quirke, & Balogun, 2008).

Analytical Chemistry Applications

• HPLC Analysis: A system using 4-bromomethyl-7-acetoxycoumarin (Br-Mac) as the fluorescence reagent for high-performance liquid chromatography (HPLC) of carboxylic acids includes this compound. This method provides high sensitivity for detecting low levels of carboxylic acids (Tsuchiya, Hayashi, Naruse, & Takagi, 1982).

Synthesis and Transformation

• Intermediate in Synthesis: this compound serves as a key intermediate in the synthesis of various compounds, such as 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid, which is crucial in the production of antihypertensive agents (Xin-zhi, 2007).
• Biphenyl Degradation: In studies of anaerobic degradation of biphenyl, this compound was identified as an intermediate, demonstrating its role in the environmental degradation pathways of aromatic hydrocarbons (Selesi & Meckenstock, 2009).

Pharmaceutical Research

• Drug Development: this compound derivatives have been studied for potential pharmaceutical applications, particularly in designing compounds with improved metabolic stability (Bright, Dalton, Elder, Murphy, O’Connor, & Sandford, 2013).

Environmental and Toxicological Studies

• Toxicity Evaluation: The toxicity of fluorinated compounds, including derivatives of this compound, is assessed for their potential environmental and health impacts. This includes studies on their effects on various aquatic organisms and plants (Phillips, Dinglasan-Panlilio, Mabury, Solomon, & Sibley, 2007).

Safety and Hazards

While specific safety and hazard information for 2-Fluorobiphenyl-4-carboxylic acid is not available, general precautions include avoiding ingestion and inhalation, avoiding dust formation, and not getting the compound in eyes, on skin, or on clothing.

Mechanism of Action

Target of Action

2-Fluorobiphenyl-4-carboxylic acid is an impurity of Flurbiprofen . Flurbiprofen is a nonsteroidal anti-inflammatory drug (NSAID) that is used as an analgesic and anti-inflammatory agent . The primary targets of Flurbiprofen, and by extension this compound, are the cyclooxygenase enzymes (COX-1 and COX-2). These enzymes play a crucial role in the production of prostaglandins, which are involved in inflammation and pain signaling .

Mode of Action

As an impurity of Flurbiprofen, this compound is likely to share a similar mode of action. Flurbiprofen acts by inhibiting the cyclooxygenase enzymes, thereby reducing the synthesis of prostaglandins . This results in decreased inflammation and pain.

Biochemical Pathways

The inhibition of cyclooxygenase enzymes disrupts the arachidonic acid pathway, leading to a decrease in the production of prostaglandins. This can have downstream effects on various physiological processes, including inflammation and pain signaling .

Pharmacokinetics

Flurbiprofen is well-absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine .

Synthesis routes and methods I

Procedure details

A suspension of magnesium (0.968 g, 3.98 mmol) and a few crystals of iodine in anhyd THF (200 mL) were treated with dropwise addition of 10 mL of a solution of 4-bromo-2-fluorobiphenyl (10.0 g, 3.98 mmol) in THF (100 mL). The mixture was heated to gentle reflux and a reaction ensued. At that time, the remaining solution of 4-bromo-2-fluorobiphenyl was added dropwise to the flask over a 3-minute period. The contents were then stirred at reflux under argon until no magnesium consumption was observed. The reaction mixture was subsequently cooled to −10° C. and treated with dry ice (˜70 g). The reaction mixture was quenched with 20% aqueous hydrochloric acid (50 mL), and the layers were separated. The aqueous phase was extracted with ethyl acetate (2×20 mL), and the combined organic layer was washed with brine (30 mL), dried over anhyd sodium sulfate and concentrated to about ⅓ of its original volume. The contents were treated with hexane (200 mL), and the precipitate was filtered and dried under high vacuum to afford 3-fluoro-4-phenylbenzoic acid (6.37 g, 74%) as a white, crystalline solid. 1H-NMR (DMSO-d6): δ7.48 (m, 3H); 7.59 (m, 2H); 7.66 (dd, J=8.1, 8.1 Hz, 1H); 7.76 (dd, J=1.5, 11.6 Hz, 1H); 7.85 (dd, J=1.5, 8.1 Hz, 1H); 13.30 (br s, 1H). Anal. Calcd for C13H9FO2: C, 72.22; H, 4.20; F, 8.79. Found: C, 71.95; H, 4.11; F, 9.07.

Synthesis routes and methods II

Procedure details

Few crystals of iodine are added to tetrahydrofuran (1400 mL) containing magnesium turnings (25.17 g, 1.035 mol). The mixture is heated at 60-70° C. A solution of 4-bromo-2-fluorobiphenyl (200 g, 0.797 mol) in tetrahydrofuran (600 mL) is added dropwise to the reaction mixture and refluxed for 1 hr. Reaction mixture is brought to room temperature and then cooled to −20° C. Carbon dioxide gas is passed through the reaction mixture for 45 minutes. The reaction mixture is treated with 3N HCl (500 mL) and extracted with ethyl acetate (2×500 mL). Combined organic layer is dried over sodium sulphate. Removal of solvent under reduced pressure gives a solid which is washed with diethyl ether (2×200 mL) and then dried to furnish 2-fluorobiphenyl-4-carboxylic acid.